Cas no 552292-08-7 (Rolapitant)

Rolapitant is a selective neurokinin-1 (NK1) receptor antagonist, primarily used as an antiemetic to prevent chemotherapy-induced nausea and vomiting (CINV). Its key advantage lies in its long plasma half-life (~180 hours), enabling sustained receptor blockade with a single intravenous or oral dose, which simplifies dosing regimens compared to shorter-acting alternatives. Rolapitant exhibits high affinity for the NK1 receptor and minimal interaction with cytochrome P450 enzymes, reducing the risk of drug-drug interactions. It is effective in both acute and delayed phases of CINV, particularly when combined with a 5-HT3 antagonist and dexamethasone. The compound demonstrates favorable tolerability in clinical studies.
Rolapitant structure
Rolapitant structure
Product Name:Rolapitant
CAS No:552292-08-7
MF:C25H26F6N2O2
MW:500.476567745209
MDL:MFCD23105917
CID:831468
PubChem ID:10311306
Update Time:2025-06-08

Rolapitant Chemical and Physical Properties

Names and Identifiers

    • 1,7-Diazaspiro[4.5]decan-2-one, 8-[[(1R)-1-[3,5-bis(trifluoromethyl)phenyl]ethoxy]methyl]-8-phenyl-, (5S,8S)-
    • (5S,8S)-8-[[[(1R)-1-[3,5-Bis(trifluoromethyl)phenyl]ethyl]oxy]methyl]-8-phenyl-1,7-diazaspiro[4.5]decan-2-one
    • Rolapitant
    • (5S,8S)-8-[[(1R)-1-[3,5-bis(trifluoromethyl)phenyl]ethoxy]methyl]-8-phenyl-1,9-diazaspiro[4.5]decan-2-one
    • SCH619734
    • BCP09609
    • ROLAPITANT [MI]
    • (5S,8S)-8-(((1R)-1-(3,5-bis(trifluoromethyl)phenyl)ethoxy)methyl)-8-phenyl-1,7-diazaspiro(4.5)decan-2-one
    • CHEMBL3707331
    • DTXCID20126231
    • AKOS030234023
    • (5S,8S)-8-({(1R)-1-[3,5-bis(trifluoromethyl)phenyl]ethoxy}methyl)-8-phenyl-1,7-diazaspiro[4.5]decan-2-one
    • rolapitantum
    • s5476
    • 1,7-DIAZASPIRO(4.5)DECAN-2-ONE, 8-(((1R)-1-(3,5-BIS(TRIFLUOROMETHYL)PHENYL)ETHOXY)METHYL)-8-PHENYL-, (5S,8S)-
    • Rolapitant [INN]
    • CCG-269691
    • 5552292-08-7 (free base)
    • DTXSID90203740
    • CHEBI:90908
    • SCH-619734
    • CS-6387
    • NLE429IZUC
    • AC-30924
    • UNII-NLE429IZUC
    • GTPL5749
    • Rolapitant [USAN:INN]
    • Rolapitant (USAN/INN)
    • SCHEMBL354305
    • Rolapitant free base
    • FIVSJYGQAIEMOC-ZGNKEGEESA-N
    • bis(trifluoromethyl)phenyl]ethoxy]methyl]-8-phenyl-1,9-diazaspiro[4.5]decan-2-one
    • A04AD14
    • D10742
    • ROLAPITANT [WHO-DD]
    • brand name: Varubi
    • EX-A1288
    • (5S,8S)-8-(((R)-1-(3,5-bis(trifluoromethyl)phenyl)ethoxy)methyl)-8-phenyl-1,7-diazaspiro[4.5]decan-2-one
    • MFCD23105917
    • HY-14751
    • NS00069291
    • ROLAPITANT [USAN]
    • DB09291
    • MS-29288
    • SCH619734 SCH-619734
    • Varuby
    • Rolapitant?
    • Sch 619734
    • 552292-08-7
    • Varubi (TN)
    • Rolapitant(sch619734)
    • 8-((1-(3,5-bis(trifluoromethyl)phenyl)ethoxy)methyl)-8-phenyl-1,7-diazaspiro(4,5)decan-2-one
    • (5S,8S)-8-{[(1R)-1-[3,5-bis(trifluoromethyl)phenyl]ethoxy]methyl}-8-phenyl-1,7-diazaspiro[4.5]decan-2-one
    • EN300-18166845
    • Varubi
    • MDL: MFCD23105917
    • Inchi: 1S/C25H26F6N2O2/c1-16(17-11-19(24(26,27)28)13-20(12-17)25(29,30)31)35-15-23(18-5-3-2-4-6-18)10-9-22(14-32-23)8-7-21(34)33-22/h2-6,11-13,16,32H,7-10,14-15H2,1H3,(H,33,34)/t16-,22-,23-/m1/s1
    • InChI Key: FIVSJYGQAIEMOC-ZGNKEGEESA-N
    • SMILES: FC(C1C=C(C(F)(F)F)C=C(C=1)[C@@H](C)OC[C@@]1(C2C=CC=CC=2)CC[C@]2(CCC(N2)=O)CN1)(F)F

Computed Properties

  • Exact Mass: 500.18984705g/mol
  • Monoisotopic Mass: 500.18984705g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 35
  • Rotatable Bond Count: 7
  • Complexity: 731
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.4
  • Topological Polar Surface Area: 50.4Ų

Experimental Properties

  • Density: 1.34±0.1 g/cm3 (20 ºC 760 Torr),
  • Solubility: Almost insoluble (0.01 g/l) (25 º C),

Rolapitant Security Information

Rolapitant Pricemore >>

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Additional information on Rolapitant

Rolapitant (CAS No. 552292-08-7): A Comprehensive Overview

Rolapitant (CAS No. 552292-08-7) is a potent and selective neurokinin-1 (NK1) receptor antagonist that has gained significant attention in the pharmaceutical industry for its role in preventing chemotherapy-induced nausea and vomiting (CINV). This compound, developed by Helsinn Healthcare and later licensed to Tesaro, Inc., has been extensively studied for its efficacy and safety profile. In this article, we will delve into the chemical properties, pharmacological mechanisms, clinical applications, and recent advancements in the research of rolapitant.

Chemical Properties

Rolapitant is a white to off-white powder with a molecular formula of C31H34N4O3S and a molecular weight of 534.68 g/mol. It is structurally classified as a benzimidazole derivative. The compound exhibits good oral bioavailability and a long half-life, which contributes to its sustained efficacy in preventing CINV. The chemical structure of rolapitant allows it to bind selectively to the NK1 receptor, thereby inhibiting the release of substance P, a key mediator of nausea and vomiting.

Pharmacological Mechanisms

The primary mechanism of action of rolapitant involves its interaction with the NK1 receptor. Substance P, a neuropeptide that binds to the NK1 receptor, plays a crucial role in the central nervous system (CNS) pathways responsible for nausea and vomiting. By blocking the NK1 receptor, rolapitant effectively reduces the transmission of signals that trigger these symptoms. This mechanism is particularly important in the context of CINV, where multiple pathways are involved in the development of nausea and vomiting.

Clinical Applications

Rolapitant has been approved by regulatory authorities such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) for use in combination with other antiemetic agents to prevent acute and delayed CINV in patients receiving highly or moderately emetogenic chemotherapy. Clinical trials have demonstrated that rolapitant-based regimens significantly reduce the incidence and severity of both acute and delayed CINV compared to standard antiemetic treatments.

A pivotal phase III trial involving 1,369 patients receiving highly emetogenic chemotherapy showed that the addition of rolapitant to a regimen containing palonosetron and dexamethasone resulted in a statistically significant improvement in complete response rates (no emesis or rescue medication use) during both the acute (0-24 hours) and delayed (25-120 hours) phases. Similar results were observed in another phase III trial involving patients receiving moderately emetogenic chemotherapy.

Safety Profile

The safety profile of rolapitant has been well-characterized through extensive clinical trials. Common adverse events associated with its use include fatigue, headache, constipation, and neutropenia. These side effects are generally mild to moderate and manageable with appropriate supportive care. Notably, rolapitant does not significantly affect cardiac function or QT interval prolongation, which is an important consideration for patients undergoing chemotherapy.

Recent Research Advancements

Ongoing research continues to explore new applications and potential improvements for rolapitant. Recent studies have investigated its use in combination with other antiemetic agents to optimize treatment regimens for CINV. For example, a study published in the Journal of Clinical Oncology evaluated the efficacy of combining rolapitant strong>, palonosetron, and dexamethasone in patients receiving multiple cycles of chemotherapy. The results showed sustained efficacy over multiple cycles without significant increases in adverse events.

In addition to its role in preventing CINV, there is growing interest in exploring the potential therapeutic applications of NK1 receptor antagonists like rolapitant strong>. Preclinical studies have suggested that these compounds may have neuroprotective effects and could be beneficial in treating conditions such as depression and anxiety disorders. However, further research is needed to validate these findings and determine their clinical relevance.

FUTURE DIRECTIONS AND CONCLUSIONS strong>

The development and approval of rolapitant strong>(CAS No. 552292-08-7) represent significant advancements in the management of CINV. Its unique mechanism of action, favorable safety profile, and sustained efficacy make it an important addition to the antiemetic armamentarium. Ongoing research continues to explore new applications and optimize treatment regimens involving rolapitant strong>, further solidifying its position as a valuable therapeutic option for patients undergoing chemotherapy. p > article > response >

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